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Compound of Interest

Compound Name: 1-Hexylallyl formate

Cat. No.: B15176363 Get Quote

Disclaimer: The chemical name "1-Hexylallyl formate" is not a standard IUPAC name and

may be ambiguous. This guide provides disposal procedures based on the properties of

structurally related and more clearly defined chemicals, such as formate esters and alkenyl

compounds (e.g., cis-3-hexenyl formate). Researchers must confirm the precise identity of their

compound, preferably by its CAS number, and consult the corresponding Safety Data Sheet

(SDS) before handling or disposal. The procedures outlined below are intended for trained

laboratory personnel.

Proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel and

protecting the environment. This document provides a step-by-step guide for the safe disposal

of chemicals presumed to be 1-Hexylallyl formate, based on the hazardous characteristics of

similar formate esters.

Key Safety and Hazard Information
Due to the ambiguity of the chemical name, we will reference the properties of a closely related

and well-documented compound, cis-3-hexenyl formate (CAS No. 33467-73-1), which is a

flammable liquid.[1] All personnel handling this or similar chemicals should wear appropriate

Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves

(e.g., nitrile), and a lab coat. All handling of the substance should be performed in a well-

ventilated area or a chemical fume hood.[2][3]
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Property Value Source

Chemical Name cis-3-hexenyl formate ScenTree[1]

CAS Number 33467-73-1 ScenTree[1]

Molecular Formula C₇H₁₂O₂ ScenTree[1]

Molecular Weight 128.17 g/mol ScenTree[1]

Appearance Colorless liquid ScenTree[1]

Flash Point 45°C (113°F) ScenTree[1]

Boiling Point 157°C (315°F) ScenTree[1]

GHS Hazard Statement
H226: Flammable liquid and

vapor
PubChem[4]

Disposal Protocol
The proper disposal of formate esters, which are often flammable and potentially harmful, must

be handled with care and in compliance with all relevant regulations.[5]

Step 1: Waste Identification and Segregation
Characterize the Waste: Treat 1-Hexylallyl formate as a flammable organic solvent waste.

Do not mix it with other waste categories like halogenated solvents, strong acids, bases, or

oxidizers.[6]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," "Flammable

Liquid," and the full chemical name: "1-Hexylallyl formate" (or the correct identified

chemical name).

Step 2: Waste Collection and Storage
Container: Use a designated, properly sealed, and chemically compatible waste container.

Ensure the container is in good condition and free from leaks.

Storage Location: Store the sealed waste container in a cool, dry, well-ventilated area

designated for flammable hazardous waste.[6] Keep it away from sources of ignition such as

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.scentree.co/en/Cis-3-hexenyl_Formate.html
https://www.scentree.co/en/Cis-3-hexenyl_Formate.html
https://www.scentree.co/en/Cis-3-hexenyl_Formate.html
https://www.scentree.co/en/Cis-3-hexenyl_Formate.html
https://www.scentree.co/en/Cis-3-hexenyl_Formate.html
https://www.scentree.co/en/Cis-3-hexenyl_Formate.html
https://www.scentree.co/en/Cis-3-hexenyl_Formate.html
https://pubchem.ncbi.nlm.nih.gov/compound/36502
https://mubychem.com/ethylformatemanufacturers.html
https://www.benchchem.com/product/b15176363?utm_src=pdf-body
https://www.njchm.com/learn-about-the-application-and-storage-of-allyl-alcohol.html
https://www.benchchem.com/product/b15176363?utm_src=pdf-body
https://www.njchm.com/learn-about-the-application-and-storage-of-allyl-alcohol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


heat, sparks, and open flames.[2] The storage area should have secondary containment.

Step 3: Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure adequate ventilation.[2]

Control Ignition Sources: Remove all sources of ignition from the area.[3]

Containment: For small spills (<50 mL), absorb the liquid onto an inert absorbent material

like vermiculite, sand, or cat litter.[7] Do not use combustible materials like paper towels for

containment of larger spills.

Collection: Carefully scoop the absorbent material into a designated hazardous waste

container. Seal and label the container appropriately.[7]

Decontamination: Clean the spill area thoroughly with soap and water.

Step 4: Final Disposal
Professional Disposal: Arrange for the collection of the hazardous waste by a licensed

environmental waste disposal company.[5][7] Never dispose of this chemical down the drain

or in regular trash.[7]

Documentation: Maintain a record of the waste disposal, including the chemical name,

quantity, and date of disposal, in accordance with your institution's and local regulations.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 1-Hexylallyl
formate.
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Start: Handling 1-Hexylallyl Formate Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Segregate as Flammable
Organic Waste

Use Labeled, Sealed,
Compatible Waste Container

Store in Designated Flammable
Waste Area (Cool, Ventilated)

Spill Occurs?

Follow Spill Management Protocol:
1. Evacuate & Ventilate

2. Control Ignition Sources
3. Absorb with Inert Material

4. Collect & Seal in Waste Container

Yes

Arrange for Pickup by
Licensed Waste Contractor

No

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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